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Compound of Interest

Compound Name: Perfluamine

Cat. No.: B110025

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of
Perfluamine (CAS No. 338-83-0). The following procedural guidance is designed to ensure the
safe use, storage, and disposal of this substance in a laboratory setting, minimizing risks and
ensuring regulatory compliance.

Immediate Safety and Personal Protective
Equipment (PPE)

All personnel must adhere to the following minimum PPE requirements when handling
Perfluamine. A thorough risk assessment should be conducted for any specific procedures
that may require additional protection.

Recommended Personal Protective Equipment:
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PPE Category Specification

Rationale

) Tightly fitting safety goggles
Eye Protection o ]
with side-shields.

Protects against splashes and

vapors.

_ Chemical-resistant gloves
Hand Protection o
(e.g., nitrile, neoprene).

Prevents skin contact.

] Lab coat or impervious
Body Protection )
clothing.

Protects against spills and

contamination.

Use in a well-ventilated area or
a chemical fume hood. A full-
) ) face respirator may be
Respiratory Protection ] ) o
required if exposure limits are
exceeded or if symptoms of

irritation occur.

Minimizes inhalation of vapors.

Physical and Chemical Properties

Understanding the physical and chemical properties of Perfluamine is crucial for its safe

handling and storage.
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Property Value

Molecular Formula CoF21N

Molecular Weight 521.07 g/mol [1]

Appearance Colorless, odorless, clear liquid[2]

Boiling Point 125-135°CJ[1]

Density 1.82 g/cm3[1][2]

Vapor Pressure 5.16 hPa at 20°C[1]

Solubility Slightly soluble in DMSO and Methanol.
Insoluble in water.[1]

Flash Point 32.4°C[2]

Melting Point -52°C[1]

Step-by-Step Handling and Storage Protocol

Adherence to a strict handling and storage protocol is essential to maintain a safe laboratory
environment.

Workflow for Handling Perfluamine:
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Caption: General workflow for handling Perfluamine.
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Procedural Steps:
e Preparation:

o Before handling, all personnel must don the appropriate PPE as specified in the table
above.

o Review the Safety Data Sheet (SDS) for Perfluamine to be familiar with its hazards and

safety precautions.

o Ensure that all work with Perfluamine is conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

e Handling:

o When transferring Perfluamine, use appropriate tools and techniques to minimize the risk
of spills.

o Avoid direct contact with skin, eyes, and clothing.
o After use, ensure that the container is tightly sealed to prevent the escape of vapors.
e Storage:

o Store Perfluamine in a cool, dry, and well-ventilated area, away from direct sunlight and
heat sources.

o ltis crucial to store Perfluamine separately from incompatible materials such as strong
oxidizing agents, acids, and bases.

o Containers should be clearly labeled with the chemical name and any relevant hazard
warnings.

Emergency and Spill Response Plan

In the event of an emergency, immediate and appropriate action is critical.

Emergency Contact Information:
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o Fire Department: [Insert Local Emergency Number]

e Poison Control Center: [Insert Local Poison Control Number]

e Institutional Environmental Health & Safety (EHS): [Insert EHS Contact Information]

Spill Response Protocol:

( )
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Y Y
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Caption: Decision workflow for Perfluamine spills.
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First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
. and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact i ) ) ) )

eyelids occasionally. Seek immediate medical

attention.

i Do NOT induce vomiting. Rinse mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.

Disposal Plan

Perfluamine is a perfluorinated compound and must be disposed of as hazardous waste in
accordance with all local, state, and federal regulations.

Step-by-Step Disposal Procedure:
e Waste Collection:

o All Perfluamine waste, including contaminated absorbent materials from spills, must be
collected in a designated, leak-proof, and clearly labeled hazardous waste container.

o The label should include the words "Hazardous Waste," the name "Perfluamine,” and any
other information required by your institution's EHS department.

o Storage of Waste:
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o Store the hazardous waste container in a designated, secure area, away from
incompatible materials.

e Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's licensed
hazardous waste disposal contractor.

o Due to the persistence of perfluorinated compounds, high-temperature incineration is a
common disposal method. Do not attempt to dispose of Perfluamine via standard
laboratory drains or as regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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